2-Chloro-6-(difluoromethoxy)benzo[d]thiazole

• IUPAC Name: 2-chloro-6-(difluoromethoxy)-1,3-benzothiazole
• InChI: InChI=1S/C8H4ClF2NOS/c9-7-12-5-2-1-4(13-8(10)11)3-6(5)14-7/h1-3,8H
• InChI Key: XTZJIDNYUNWXMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1OC(F)F)SC(=N2)Cl
• Molecular Formula: C8H4ClF2NOS
• Molecular Weight: 235.64 g/mol

Description

“2-Chloro-6-(difluoromethoxy)benzo[d]thiazole” is a chemical compound with the molecular formula C8H5ClF2NOS. It has a molecular weight of 236.65.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H5ClF2NOS/c9-7-12-5-2-1-4 (13-8 (10)11)3-6 (5)14-7/h1-3,8,14H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a white to off-white solid. It should be stored in a refrigerator. The compound has a density of 1.6±0.1 g/cm3, a boiling point of 250.8±35.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.5 mmHg at 25°C.

Scientific Research Applications

Organic Semiconductors and Optoelectronics

• High-Performance Optoelectronic Semiconductors : Compounds related to 2-Chloro-6-(difluoromethoxy)benzo[d]thiazole, such as isoBT-based polymers, have been implemented in the realization of organic semiconductors. These materials are applicable in transistors, solar cells, photodetectors, and thermoelectrics. For example, polymers incorporating isoBT units have demonstrated high hole mobilities and power conversion efficiencies in bulk-heterojunction solar cells (Chen et al., 2016).

Synthetic Chemistry

• Synthesis of Nitroso-Compounds : Related chemical frameworks have been utilized in the oxidation of substituted anilines to nitroso-compounds, showcasing their potential in organic synthesis (Nunno et al., 1970).
• Fluorescent Probes for Sensing Applications : Benzothiazole derivatives have been developed as fluorescent probes for sensing magnesium and zinc cations, demonstrating their sensitivity to pH changes. This indicates their utility in designing sensors for environmental monitoring and biological applications (Tanaka et al., 2001).

Materials Science

• Nonlinear Optical Chromophores : Compounds containing the benzothiazole ring system have been synthesized for applications as nonlinear optical chromophores. These materials are potential candidates for device applications due to their good nonlinearity and thermal stability (Costa et al., 2006).

Catalysis

• Catalysts for Coupling of Carbon Dioxide and Epoxides : Zinc complexes derived from benzoic acids with electron-withdrawing substituents, including 2,6-difluorobenzoate, have been synthesized and shown to be effective catalysts for the copolymerization of cyclohexene oxide and carbon dioxide. This research highlights their potential in creating sustainable polymers (Darensbourg et al., 2002).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and rinsing cautiously with water for several minutes in case of contact with eyes.

Mechanism of Action

Biochemical Pathways

Benzo[d]thiazole derivatives have been associated with bacterial cell–cell communication, known as quorum sensing . This process allows bacteria to respond to external factors such as nutrient availability and coordinate behaviors such as biofilm formation and virulence production .